1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C19H19F3N4O4/c1-24-17(19(20,21)22)23-26(18(24)28)12-6-8-25(9-7-12)16(27)14-10-11-4-3-5-13(29-2)15(11)30-14/h3-5,10,12H,6-9H2,1-2H3
• InChI Key: LLMHUQZXIBNCBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC)C(F)(F)F
• Molecular Formula: C19H19F3N4O4
• Molecular Weight: 424.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Antimicrobial Activities

• Synthesis and Evaluation of Derivatives : A study highlighted the synthesis of novel 1,2,4-triazole derivatives, which were screened for their antimicrobial activities. These compounds showed promising antimicrobial properties against a variety of microorganisms, indicating the potential of 1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one derivatives as antimicrobial agents. The research suggests further exploration into the antimicrobial applications of these compounds (Bektaş et al., 2007), (Suresh et al., 2016).

EGFR Inhibitors for Anti-Cancer Properties

• Molecular Studies on Derivatives : Another research focused on the molecular stabilities, conformational analyses, and docking studies of benzimidazole derivatives bearing the 1,2,4-triazole moiety as EGFR inhibitors. The study provided insights into the anti-cancer properties of these compounds, demonstrating their potential as therapeutic agents for cancer treatment. This indicates the relevance of the chemical structure in the design of new drugs for cancer therapy (Karayel, 2021).

Organic Synthesis and Medicinal Chemistry

• Palladium-catalyzed C-H Functionalization : Research on the synthesis of oxindoles via palladium-catalyzed C-H functionalization highlighted the versatility of such structures in medicinal chemistry synthesis, potentially including derivatives of 1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one. These methodologies contribute to the development of enzyme inhibitors and other bioactive molecules (Magano et al., 2014).

Central Nervous System Agents

• Development of CNS Agents : A study on the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] explored their potential as central nervous system agents. This suggests that derivatives of the chemical compound could have applications in the development of treatments for CNS disorders, further emphasizing the compound's importance in research aimed at discovering new therapeutic agents (Bauer et al., 1976).

Safety And Hazards

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Future Directions

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